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An Objective Comparison with Alternative Wood
Preservatives and Supporting Experimental Data

For Researchers, Scientists, and Drug Development Professionals

The selection of an effective wood preservative is critical for ensuring the longevity and safety
of wood-based materials. While several established preservatives are widely used, interest in
alternative formulations continues to grow, driven by environmental and performance
considerations. This guide provides a comparative evaluation of nickel-containing wood
preservatives, with a particular focus on contextualizing their performance against well-
documented alternatives such as copper naphthenate, borates, and creosote. Due to a scarcity
of direct research on nickel naphthenate as a standalone wood preservative, this guide will
leverage data on oxine copper, a preservative containing both copper and nickel, to infer the
potential efficacy of nickel-based systems.

Comparative Performance of Wood Preservatives

The efficacy of a wood preservative is determined by its ability to protect against wood-
destroying fungi and insects, its permanence in the treated wood (resistance to leaching), and
its effects on the physical properties of the wood. The following tables summarize the
performance of various wood preservatives based on available data.

Table 1: Efficacy Against Wood-Destroying Organisms

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1590886?utm_src=pdf-interest
https://www.benchchem.com/product/b1590886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Preservative
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Copper and ) ] ]
(Copper-8- Nickel destroying fungi. destroying above-ground
icke

Quinolinolate) [1] insects.[1][2] use but less so in
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. . contact with
Protects against insects, though
Copper ] ] food.[1] Can be
Copper wood-destroying less effective
Naphthenate ] ] ) used for above-
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Water-soluble
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) leaching; suitable
o Excellent protection S
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Borates Octaborate ) ] protected
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Tetrahydrate ) ] applications.[4]
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[5] Low
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Has a strong,
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Pentachlorophen

Pentachlorophen

Effective against

Effective against
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ol (Penta) ol decay fungi. insects. ground contact
applications.[3]
] ) A common
Copper Oxide Provides long-

Alkaline Copper

and Quaternary

term protection

Effective against

replacement for

Quaternary ) ] ] CCAin
Ammonium against fungal termite attack.[5] ] ]
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Compound decay.[5] o
applications.[4]
Used for both
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Table 2: Physical and Application Properties

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://extapps.dec.ny.gov/data/DecDocs/401046/Fact%20Sheet.HW.401046.2010-01-01.wood_preservative_information_sheet.pdf
https://preservedwood.org/the-story/todays-wood-preservatives/
https://preservedwood.org/the-story/todays-wood-preservatives/
https://npic.orst.edu/ingred/ptype/treatwood/types.html
https://npic.orst.edu/ingred/ptype/treatwood/types.html
https://npic.orst.edu/ingred/ptype/treatwood/types.html
https://npic.orst.edu/ingred/ptype/treatwood/types.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Effect on . .
. . Paintable/Stain Common
Preservative Carrier/Solvent Wood L
able Applications
Appearance
Playground
Oxine Copper equipment,

Greenish-brown.

(Copper-8- Oil-based 0 Yes.[1] decking, food
Quinolinolate) pallets and
crates.[1]
Utility poles,
Dark green, ) railroad ties,
Copper ) ) Possible after
Oil-based weathers to light ) fence posts,
Naphthenate weathering.[3]
brown.[3] greenhouse
lumber.[1][5]
Interior framing,
Borates Water-based No color change.  Yes. sill plates,
sheathing.[5]
Railroad ties,
_ Dark brown to .
Creosote Oil-based No. utility poles,
black. . .
marine pilings.
Pentachlorophen ] Varies with oil, - Utility poles,
Oil-based ) Difficult.
ol (Penta) typically dark. crossarms.[1]
Decking, fencing,
ACQ Water-based Greenish-brown.  Yes. landscaping
timbers.[4]
) Decking, fencing,
CA Water-based Greenish-brown.  Yes.

sill plates.[4]

Experimental Protocols for Performance Evaluation

The performance of wood preservatives is evaluated through standardized laboratory and field

tests. These protocols are designed to provide comparative data on the efficacy and

permanence of different preservative systems.
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Soil-Block Culture Test (AWPA E10)

This is a standardized laboratory test to determine the fungicidal effectiveness of a wood
preservative.

Specimen Preparation: Small, clear wood blocks are treated with varying concentrations of
the preservative solution. Untreated control blocks are also prepared.

Fungal Culture: The treated and untreated blocks are placed in jars containing a sterile soil
substrate that has been inoculated with a pure culture of a wood-destroying fungus (e.g., a
brown-rot or white-rot fungus).

Incubation: The jars are incubated under controlled temperature and humidity for a specified
period, typically 12 weeks.

Evaluation: At the end of the incubation period, the blocks are removed, cleaned of fungal
mycelium, and oven-dried. The percentage of weight loss is calculated for each block. The
effectiveness of the preservative is determined by the minimum retention level that prevents
significant weight loss.

‘Wood Block Preservative Inoculation with Incubation Weight Loss Efficacy
Preparation Treatment Fungus (12 weeks) Measurement Determination

Click to download full resolution via product page
Caption: Workflow for the AWPA E10 Soil-Block Culture Test.

Field Stake Test

Field stake tests are designed to evaluate the performance of wood preservatives in a real-
world, ground-contact environment.

o Stake Preparation: Wooden stakes of a specified size are treated with the preservative to a
target retention level.
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« Installation: The treated stakes, along with untreated controls, are driven into the ground at a
designated test site with known high decay and insect hazard.

» Periodic Inspection: The stakes are inspected annually or biennially for signs of decay and
insect attack. The extent of degradation is rated on a numerical scale.

» Data Analysis: The performance of the preservative is assessed based on the average
service life of the stakes and the rate of degradation compared to the controls.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Preparation Phase

Select and Prepare
Wood Stakes

:

Treat Stakes with
Preservative

Exposure Phase

Install Stakes
in Test Plot

Evaluati10n Phase

Periodic Inspection
(Decay & Insect Damage)

l | S

Assign Degradation
Rating

:

Analyze Service Life
Data

Click to download full resolution via product page

Caption: Logical flow for a typical field stake test of wood preservatives.
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Discussion and Conclusion

The available scientific literature provides limited direct evidence on the performance of nickel
naphthenate as a standalone wood preservative. However, the inclusion of nickel compounds
in effective formulations like oxine copper suggests that nickel can contribute to the protection
of wood. Oxine copper, which contains both copper and nickel, demonstrates good efficacy
against a broad spectrum of wood-destroying organisms, particularly in above-ground
applications.[1]

Compared to copper naphthenate, oxine copper is noted for being odorless and allowing for
painting of the treated wood.[1] This could be an advantage in applications where aesthetics
and odor are important considerations. However, copper naphthenate appears to be more
versatile, with established use in ground-contact and freshwater environments.[1][3]

Borates offer excellent and broad-spectrum protection but are limited by their susceptibility to
leaching in wet conditions.[4][5] Creosote and pentachlorophenol are highly effective for
industrial applications but are subject to greater environmental and health scrutiny.[3] Modern
alternatives like ACQ and CA have become the standards for residential construction, offering a
balance of efficacy and lower toxicity.[4]

Further research is needed to isolate and quantify the specific contributions of nickel to wood
preservation and to evaluate the performance of nickel naphthenate directly against industry-
standard preservatives. Such studies should follow established protocols, such as the AWPA
E10 soil-block test and long-term field stake tests, to generate robust and comparable data.
This will enable a more definitive assessment of nickel naphthenate's potential as a viable
wood preservative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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